N-{3-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl}-2-[1-(propan-2-yl)-1H-indol-3-yl]acetamide

• Molecular Formula: C24H24N4O2
• Molecular Weight: 400.5 g/mol
• IUPAC Name: N-[3-(1-methylimidazole-2-carbonyl)phenyl]-2-(1-propan-2-ylindol-3-yl)acetamide
• InChI: InChI=1S/C24H24N4O2/c1-16(2)28-15-18(20-9-4-5-10-21(20)28)14-22(29)26-19-8-6-7-17(13-19)23(30)24-25-11-12-27(24)3/h4-13,15-16H,14H2,1-3H3,(H,26,29)
• InChI Key: SWPGERLXGIOLLD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C2=CC=CC=C21)CC(=O)NC3=CC=CC(=C3)C(=O)C4=NC=CN4C

Description

imidazole-1-carboxamido-2-(1-isopropyl-1H-indol-3-yl)acetamide , is a complex organic compound. Let’s break down its structure:

• The core consists of an imidazole ring (a five-membered heterocycle with three carbon atoms and two nitrogen atoms).
• Attached to the imidazole ring, we find a phenyl group with a carbonyl (C=O) functional group.
• The other end of the molecule features an indole ring (a bicyclic aromatic system).

Preparation Methods

Synthetic Routes: Several synthetic routes exist for this compound. One common approach involves the condensation of an appropriate indole derivative with an imidazole-1-carboxylic acid derivative. The reaction typically proceeds under mild conditions, forming the desired compound.

Industrial Production: While specific industrial methods may vary, large-scale production often involves efficient synthetic routes that minimize waste and maximize yield.

Chemical Reactions Analysis

Reactivity:

Oxidation: The carbonyl group in the phenyl ring can undergo oxidation reactions.

Reduction: Reduction of the carbonyl group or other functional groups may occur.

Substitution: The compound can participate in substitution reactions at various positions.

Common Reagents: Reagents like reducing agents (e.g., LiAlH₄), oxidizing agents (e.g., CrO₃), and nucleophiles (e.g., amines) play crucial roles.

Major Products: These reactions yield derivatives with modified functional groups or side chains.

Scientific Research Applications

Medicine: Investigated for potential therapeutic applications due to its structural features.

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: May interact with biological targets, affecting cellular processes.

Mechanism of Action

The exact mechanism remains an active area of research. It likely involves interactions with specific receptors or enzymes, influencing cellular pathways.

Comparison with Similar Compounds

Uniqueness: Highlight its distinctive features compared to related compounds.

Similar Compounds: Explore other imidazole-containing molecules with similar structures.